Cas no 63799-58-6 (2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate)
63799-58-6 structure
Product Name:2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate
CAS No:63799-58-6
MF:C23H44O5
MW:400.592468261719
CID:1658089
PubChem ID:3085273
Update Time:2025-04-21
2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate
- (1-ethoxy-3-octanoyloxypropan-2-yl) decanoate
- 63799-58-6
- 1-Ethoxy-3-(octanoyloxy)propan-2-yl decanoate
- DTXSID70980365
-
- Inchi: 1S/C23H44O5/c1-4-7-9-11-12-14-16-18-23(25)28-21(19-26-6-3)20-27-22(24)17-15-13-10-8-5-2/h21H,4-20H2,1-3H3
- InChI Key: BGCXVQRQQRNOAQ-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCC)=O)C(COCC)COC(CCCCCCC)=O
Computed Properties
- Exact Mass: 400.31902
- Monoisotopic Mass: 400.319
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 22
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 0.949
- Boiling Point: 471°C at 760 mmHg
- Flash Point: 197.4°C
- Refractive Index: 1.452
- PSA: 61.83
2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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